Cas no 91561-46-5 ( )

• Product Name: &nbsp
• CAS No: 91561-46-5
• MF: C₁₂H₁₇ClN₂O₃S
• MW: 304.792980909348
• CID: 883147
• PubChem ID: 274555
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 91561-46-5
• AKOS024332672
• NSC-120642
• DTXSID70298114
• 1-BUTYL-3-(ALPHA-CHLORO-PARA-TOLYLSULFONYL)-UREA
• n-(butylcarbamoyl)-4-(chloromethyl)benzenesulfonamide
• NSC120642
•  

• Inchi： 1S/C12H17ClN2O3S/c1-2-3-8-14-12(16)15-19(17,18)11-6-4-10(9-13)5-7-11/h4-7H,2-3,8-9H2,1H3,(H2,14,15,16)
• InChI Key： GGWPABAAMHLGJI-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)S(NC(NCCCC)=O)(=O)=O

Computed Properties

• Exact Mass: 304.065
• Monoisotopic Mass: 304.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.271
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.543

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides